![molecular formula C8H6ClFO3 B1470346 5-Chloro-4-fluoro-2-methoxy-benzoic acid CAS No. 1555667-91-8](/img/structure/B1470346.png)
5-Chloro-4-fluoro-2-methoxy-benzoic acid
Overview
Description
5-Chloro-4-fluoro-2-methoxy-benzoic acid is a chemical compound with the CAS Number: 1555667-91-8 . It has a molecular weight of 204.58 . The IUPAC name for this compound is 5-chloro-4-fluoro-2-methoxybenzoic acid .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H6ClFO3/c1-13-7-3-6 (10)5 (9)2-4 (7)8 (11)12/h2-3H,1H3, (H,11,12)
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a white solid . and should be stored at temperatures between 0-5°C .Scientific Research Applications
Synthesis and Industrial Scale-Up
5-Chloro-4-fluoro-2-methoxy-benzoic acid plays a crucial role in the synthesis of key intermediates for the manufacturing of therapeutic agents. For instance, it is involved in the industrial process scale-up of compounds that serve as intermediates in the production of SGLT2 inhibitors, which are currently under investigation for diabetes therapy. This demonstrates its significance in the pharmaceutical industry, particularly in the development of new treatments for chronic conditions such as diabetes (Zhang et al., 2022).
Fluorescence Quenching Studies
The compound is also explored in fluorescence quenching studies, particularly in its derivatives form. These studies provide insights into the interactions between molecules, which are crucial for the development of new fluorescence-based sensors and diagnostic tools. An example is the investigation into the fluorescence quenching of boronic acid derivatives by aniline in alcohols, highlighting the compound's utility in understanding molecular interactions (Geethanjali et al., 2015).
Crystallographic and Electronic Structure Analysis
The compound and its derivatives are subjects of crystallographic studies to understand their structural and electronic properties. This knowledge is vital for the design of materials with specific properties, such as catalytic efficiency or electronic conductivity. The crystal structures of various substituted benzoic acid derivatives have been determined, providing valuable data for the development of new materials and the improvement of existing ones (Pramanik et al., 2019).
Herbicide Development
Modifications of the compound, such as selective fluorine substitution, have shown significant effects on the activity and selectivity of herbicides. This illustrates the potential of this compound derivatives in agricultural applications, where they can be tailored to develop more effective and selective herbicidal formulations (Hamprecht et al., 2004).
Biological Activity Studies
The synthesis and characterization of novel derivatives of the compound, aimed at exploring their biological activities, are a significant area of research. These studies contribute to the discovery of new therapeutic agents by identifying molecules with potential antibacterial, antifungal, or anti-inflammatory properties. For example, the antibacterial activity of certain derivatives has been evaluated, demonstrating the compound's relevance in the search for new antibiotics (Rai et al., 2009).
Safety and Hazards
properties
IUPAC Name |
5-chloro-4-fluoro-2-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSYFUUVHTCUXKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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